Cas no 2228230-78-0 (5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid)

• Product Name: 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid
• CAS No: 2228230-78-0
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 6508571
• PubChem ID: 165706858
• Update Time: 2025-05-21

5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid
• EN300-1732885
• 2228230-78-0

• Inchi： 1S/C12H12N2O3/c15-10(12(16)17)6-3-7-11-13-8-4-1-2-5-9(8)14-11/h1-2,4-5H,3,6-7H2,(H,13,14)(H,16,17)
• InChI Key： BDORARSMNSIEKO-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83Ų

Additional information on 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid

5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid: A Versatile Heterocyclic Compound with Emerging Applications

5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid (CAS No. 2228230-78-0) represents an intriguing class of benzimidazole derivatives that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic carboxylic acid combines the structural features of a benzimidazole core with a keto acid side chain, creating unique chemical properties that make it valuable for various applications.

The molecular structure of 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid features a 1H-benzimidazole moiety linked to a 2-oxopentanoic acid group through the 2-position. This arrangement provides multiple sites for molecular interactions and modifications, explaining its growing importance in medicinal chemistry and drug discovery. Recent studies suggest potential applications in developing enzyme inhibitors and therapeutic agents, particularly in areas like metabolic regulation and cellular signaling.

From a synthetic chemistry perspective, 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid serves as a valuable chemical building block for creating more complex molecules. Its carboxylic acid functionality allows for various derivatization reactions, while the benzimidazole ring contributes aromatic character and hydrogen bonding capabilities. These features make it particularly useful in combinatorial chemistry and high-throughput screening applications.

The physicochemical properties of 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid contribute to its research utility. With moderate solubility in polar organic solvents and water (depending on pH), this compound demonstrates stability under standard laboratory conditions. Its UV-visible absorption characteristics make it suitable for various spectroscopic studies, while the presence of both acidic and basic functional groups allows for pH-dependent behavior that can be exploited in drug delivery systems.

Recent advancements in computational chemistry have enabled better understanding of 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid's molecular interactions. Density functional theory (DFT) calculations reveal interesting electronic properties of the conjugated system, particularly regarding charge distribution across the benzimidazole-oxopentanoic acid framework. These insights are valuable for designing molecular probes and biochemical tools based on this scaffold.

In the context of current research trends, 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid has shown promise in bioimaging applications. The benzimidazole fluorophore component, when properly modified, can serve as the basis for developing new fluorescent markers for cellular studies. This aligns with growing interest in small-molecule probes for live-cell imaging and diagnostic applications.

The compound's potential in metabolic research represents another area of active investigation. Structural analogs of 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid have demonstrated interactions with key metabolic enzymes, suggesting possible applications in studying energy metabolism pathways or developing metabolic modulators. These findings are particularly relevant given current scientific focus on metabolic diseases and aging-related research.

From a commercial perspective, 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid (CAS 2228230-78-0) is increasingly available from specialty chemical suppliers catering to pharmaceutical and biotechnology sectors. The growing demand reflects its utility as a research chemical and intermediate compound in various synthetic pathways. Proper handling and storage recommendations typically include protection from moisture and storage at controlled temperatures to maintain stability.

Quality control aspects for 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid emphasize the importance of analytical characterization techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, which are critical for research applications where consistent performance is required. The compound's chromatographic behavior and spectral properties have been well-documented to facilitate such analyses.

Future research directions for 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid may explore its potential in material science applications, particularly in designing functional organic materials. The compound's ability to participate in various non-covalent interactions makes it interesting for developing supramolecular assemblies or molecular recognition systems. These applications align with broader scientific interest in smart materials and responsive systems.

Environmental and safety considerations for 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid follow standard laboratory chemical protocols. While not classified as highly hazardous, proper laboratory safety practices should be observed when handling this compound, including the use of personal protective equipment and adequate ventilation. Disposal should comply with local regulations for organic chemical waste.

The intellectual property landscape surrounding 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid includes various patents describing its synthesis methods and potential applications. Researchers should conduct proper patent searches before developing commercial applications based on this compound. The growing body of scientific literature references this chemical in contexts ranging from medicinal chemistry to chemical biology, indicating its broad utility.

For researchers seeking 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid, important considerations include purity grade (typically ≥95% for research use), packaging options (from milligram to kilogram quantities), and supplier reliability. The compound's structure-activity relationships continue to be explored, with particular interest in how modifications to the oxopentanoic acid moiety affect biological activity and physicochemical properties.

In summary, 5-(1H-1,3-benzodiazol-2-yl)-2-oxopentanoic acid (CAS 2228230-78-0) represents a versatile heterocyclic compound with growing importance in multiple research fields. Its unique structural features and modifiable functional groups make it valuable for drug discovery, chemical biology, and material science applications. As research continues to uncover new properties and potential uses, this compound is likely to maintain its position as an important chemical tool and research intermediate in scientific investigations.